4-(5,6-Dimethyl-1H-benzoimidazol-2-yl)-butyric acid

• IUPAC Name: 4-(5,6-dimethyl-1H-benzimidazol-2-yl)butanoic acid
• InChI: InChI=1S/C13H16N2O2/c1-8-6-10-11(7-9(8)2)15-12(14-10)4-3-5-13(16)17/h6-7H,3-5H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: MKSRFBCELBGRLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)CCCC(=O)O
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

4-(5,6-Dimethyl-1H-benzoimidazol-2-yl)-butyric acid (DMBBA) is an organic compound derived from the benzoimidazole family. It is an important intermediate in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and flavor and fragrances. DMBBA has been studied extensively over the past few decades, and is known for its wide range of applications in the medical and scientific fields.

Scientific Research Applications

Chemistry and Properties

The review by Boča et al. (2011) presents a comprehensive analysis of the chemistry and properties of compounds related to 2,2′-pyridine-2,6-diylbis(1H-benzimidazole) and their complexes, focusing on their preparation, properties, and biological activities. This work identifies potential areas of interest for future investigations, including the exploration of analogues of 4-(5,6-Dimethyl-1H-benzoimidazol-2-yl)-butyric acid (Boča, Jameson, & Linert, 2011).

Pharmacological Activities

Gallic acid, a structurally related compound, is highlighted for its anti-inflammatory properties and serves as an example of how derivatives of benzimidazole compounds, like 4-(5,6-Dimethyl-1H-benzoimidazol-2-yl)-butyric acid, might offer therapeutic potential. The review by Bai et al. (2020) details the pharmacological activities and mechanisms of action of Gallic acid, providing insights into the potential anti-inflammatory effects of benzimidazole derivatives (Bai et al., 2020).

Optoelectronic Materials

Research on the incorporation of benzimidazole and its derivatives into π-extended conjugated systems for the creation of novel optoelectronic materials is reviewed by Lipunova et al. (2018). This work highlights the importance of these compounds in developing materials for organic light-emitting diodes and other optoelectronic applications, suggesting a possible application for 4-(5,6-Dimethyl-1H-benzoimidazol-2-yl)-butyric acid in this field (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Biological Impact of Benzimidazole Fungicides

Davidse (1986) provides a critical review on the mechanism of action and biological impact of benzimidazole fungicides, which could be relevant for understanding the biological activities of 4-(5,6-Dimethyl-1H-benzoimidazol-2-yl)-butyric acid. This review discusses how bioactive benzimidazoles inhibit microtubule assembly, offering insights into their potential mechanism of action (Davidse, 1986).

Therapeutic Potential of Benzimidazole Compounds

The review by Babbar, Swikriti, & Arora (2020) discusses the therapeutic potential of benzimidazole compounds, highlighting their diverse biological and clinical applications. This comprehensive review could provide a theoretical foundation for the development of new therapeutic agents based on 4-(5,6-Dimethyl-1H-benzoimidazol-2-yl)-butyric acid (Babbar, Swikriti, & Arora, 2020).